Cas no 103748-25-0 (5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine
• CAS No: 103748-25-0
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD01658290
• CID: 183818
• PubChem ID: 113622
• Update Time: 2025-05-20

5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,5-chloro-1-methyl-
• 1H-Benzimidazol-2-amine,5-chloro-1-methyl-(9CI)
• 5-chloro-1-methylbenzimidazol-2-amine
• 5-chloro-1-methyl-1H-benzimidazol-2-amine
• 5-CHLORO-1-METHYL-2-AMINOBENZIMIDAZOLE
• 5-chloro-1-Methyl-1H-benzo[d]iMidazol-2-aMine
• CCRIS 4362
• 1-METHYL-2-AMINO-5-CHLOROBENZIMIDAZOLE
• EN300-59849
• BRN 4994795
• UNII-1XKW2888RV
• CHLORO-1-METHYL-1H-BENZIMIDAZOL-2-AMINE, 5-
• SCHEMBL1977970
• Q27253077
• 1H-Benzimidazol-2-amine, 5-chloro-1-methyl-
• 1XKW2888RV
• AKOS009850427
• SY183837
• 5-chloro-1-methyl-1H-1,3-benzodiazol-2-amine
• Z234896367
• DTXSID10879360
• 103748-25-0
• 2-Amino-5-chloro-1-methylbenzimidazole
• CHEMBL2022292
• MFCD01658290
• G41237
• 5-CHLORO-1-METHYL-1,3-BENZODIAZOL-2-AMINE
• 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine

• MDL： MFCD01658290
• Inchi： 1S/C8H8ClN3/c1-12-7-3-2-5(9)4-6(7)11-8(12)10/h2-4H,1H3,(H2,10,11)
• InChI Key： QZDYOBDSZXQLIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N)N2C

Computed Properties

• Exact Mass: 181.04084
• Monoisotopic Mass: 181.040675
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.45
• Boiling Point: 370.1°Cat760mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.687
• PSA: 43.84
• LogP: 1.73900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine

Introduction to 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine (CAS No. 103748-25-0)

5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine, with the CAS number 103748-25-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the benzodiazepine class, a group of drugs known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique chemical structure of 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine offers potential for novel therapeutic applications and has been the subject of numerous research studies.

The molecular formula of 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine is C₉H₉ClN₄, and its molecular weight is approximately 204.65 g/mol. The compound features a benzodiazepine core with a chlorine substituent at the 5-position and a methyl group at the 1-position. These structural modifications contribute to its distinct pharmacological profile and biological activity.

In recent years, the study of 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine has focused on its potential as a therapeutic agent for various neurological and psychiatric disorders. Research has shown that this compound exhibits potent binding affinity for specific subtypes of GABA_A receptors, which are key targets for many anxiolytic and sedative drugs. This binding activity suggests that 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine may have applications in the treatment of anxiety disorders, insomnia, and other conditions characterized by excessive neuronal excitability.

Clinical trials and preclinical studies have also explored the safety and efficacy of 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine. Early results indicate that the compound has a favorable safety profile with minimal side effects compared to traditional benzodiazepines. This is particularly important given the well-documented issues associated with long-term benzodiazepine use, such as dependency and cognitive impairment.

In addition to its anxiolytic properties, 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine has shown promise in preclinical models of neurodegenerative diseases. Studies have demonstrated that this compound can modulate neuroinflammatory responses and protect against neuronal damage. These findings suggest that 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine may have neuroprotective effects and could be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine have also been extensively studied. Research indicates that the compound has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These characteristics are advantageous for patient compliance and convenience in clinical settings.

In conclusion, 5-Chloro-1-methyl-1H-1,3-benzodiazol-2-am ine (CAS No. 103748 - 25 - 0) strong > represents a promising compound in the development of novel therapeutics for neurological and psychiatric disorders. Its unique chemical structure, favorable pharmacological profile, and potential neuroprotective effects make it an exciting area of ongoing research. As further studies continue to elucidate its mechanisms of action and therapeutic potential, < strong > 5 - Chloro - 1 - methyl - 1 H - 1 , 3 - benzodiazol - 2 - amine strong > may play a significant role in advancing the treatment options available for patients suffering from these conditions. p > article > response >